Cas no 50632-94-5 (Sulfuric acid,monoheptyl ester)
50632-94-5 structure
Product Name:Sulfuric acid,monoheptyl ester
CAS No:50632-94-5
MF:C7H16O4S
MW:196.264541625977
CID:385959
PubChem ID:182643
Update Time:2025-04-19
Sulfuric acid,monoheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,monoheptyl ester
- heptyl hydrogen sulfate
- Sulfuric acid hydrogen heptyl ester
- 50632-94-5
- DTXSID00964870
- Sulfuric acid, monoheptyl ester
- SCHEMBL374532
- Heptyl sodium sulfate
- ?SODIUM N-HEPTYL SULPHATE
-
- MDL: MFCD00051524
- Inchi: 1S/C7H16O4S/c1-2-3-4-5-6-7-11-12(8,9)10/h2-7H2,1H3,(H,8,9,10)
- InChI Key: MIHVYISIUZTFER-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OCCCCCCC
Computed Properties
- Exact Mass: 196.07698
- Monoisotopic Mass: 196.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 72Ų
Experimental Properties
- Density: 1.161
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.463
- PSA: 63.6
Sulfuric acid,monoheptyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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